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Compound of Interest

Compound Name:
1,3-Dihydro-4-methyl-2H-imidazol-

2-one

CAS No.: 1192-34-3

Cat. No.: B073170

Get Quote

From Rational Design to In Vivo Validation
Introduction & Rationale
The imidazolone heterocycle (specifically the 5(4H)-imidazolone tautomer) is a privileged

pharmacophore in medicinal chemistry, structurally mimicking the vicinal diaryl ring systems

found in selective COX-2 inhibitors like Celecoxib. While 4-arylidene derivatives are common,

the 4-methyl-imidazolone core represents a strategic "compact" scaffold.

Why the 4-Methyl Core?

Steric Optimization: The smaller methyl group at the C4 position reduces steric clash at the

entrance of the COX-2 active site, potentially allowing for tighter binding of the N1 and C2

substituents within the hydrophobic channel.

Synthetic Versatility: Unlike arylidene derivatives formed via Knoevenagel condensation, the

4-methyl core is derived from Alanine, allowing for the retention of chirality (if processed

carefully) or controlled tautomerization.
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Metabolic Stability: Replacing metabolically labile benzylic double bonds (found in

arylidenes) with a saturated methyl group can improve plasma half-life.

Chemical Synthesis Protocol
The synthesis of the 4-methyl-imidazolone core utilizes a modified Erlenmeyer-Plöchl azlactone

strategy, substituting the standard glycine/aldehyde condensation with an Alanine-based

cyclization.

Synthetic Pathway
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Figure 1: Synthetic route for the construction of the 4-methyl-imidazolone core starting from

Alanine.[1][2][3]

Detailed Protocol
Phase 1: Formation of the Azlactone (Oxazolone) Intermediate

Reagents: DL-Alanine (0.1 mol), Benzoyl chloride (0.11 mol), 10% NaOH, Acetic Anhydride.

N-Benzoylation: Dissolve Alanine in 10% NaOH. Add Benzoyl chloride dropwise at 0–5°C

with vigorous stirring. Acidify with HCl to precipitate N-benzoyl-alanine. Recrystallize from

ethanol.

Cyclization: Suspend N-benzoyl-alanine (0.05 mol) in acetic anhydride (30 mL). Heat on a

steam bath (80–90°C) for 2 hours. The solid will dissolve, and the solution will turn deep

yellow/orange.
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Isolation: Remove excess acetic anhydride under reduced pressure. The residue is the 4-

methyl-2-phenyl-oxazol-5-one. Note: This intermediate is moisture-sensitive; use

immediately.

Phase 2: Conversion to Imidazolone
Reagents: 4-methyl-oxazolone (from above), Substituted Aniline (e.g., 4-sulfonamidoaniline

for COX-2 selectivity), Glacial Acetic Acid, Sodium Acetate (anhydrous).

Reaction: Mix the oxazolone (0.01 mol) and the substituted aniline (0.01 mol) in glacial acetic

acid (20 mL) with 0.5g fused sodium acetate.

Reflux: Heat under reflux for 6–8 hours. Monitor via TLC (Mobile phase:

Chloroform/Methanol 9:1).

Workup: Pour the hot reaction mixture into crushed ice. A precipitate will form. Filter, wash

with cold water, and recrystallize from Ethanol/DMF.

In Vitro Screening Protocols[4][5]
Screening must validate two key parameters: Potency (IC50) and Selectivity (COX-2 vs. COX-

1).

Assay 1: COX-1/COX-2 Isozyme Inhibition (Biochemical)
Use a commercial Colorimetric COX Inhibitor Screening Kit (e.g., Cayman Chemical).

Preparation: Dissolve test compounds in DMSO (Final concentration <1%). Prepare serial

dilutions (0.01 µM to 100 µM).

Incubation:

Add 10 µL of test compound to reaction buffer (0.1 M Tris-HCl, pH 8.0).

Add 10 µL of Heme and 10 µL of enzyme (Human recombinant COX-1 or COX-2).

Incubate for 10 minutes at 25°C.

Initiation: Add 10 µL of Arachidonic Acid (substrate) and TMPD (chromophore).
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Measurement: Read absorbance at 590 nm after 5 minutes.

Calculation:

Assay 2: Cellular Inflammation (LPS-induced RAW
264.7)
Validates the compound's ability to cross cell membranes and inhibit downstream inflammatory

markers (NO, TNF-α).

Cell Culture: Maintain RAW 264.7 macrophages in DMEM + 10% FBS.

Induction: Seed cells (

cells/well) in 96-well plates. Treat with test compounds (1–50 µM) for 1 hour, then stimulate
with LPS (1 µg/mL) for 24 hours.

Griess Assay (Nitric Oxide): Mix 100 µL supernatant with 100 µL Griess reagent. Measure

Absorbance at 540 nm.

ELISA (Cytokines): Use supernatant to quantify TNF-α and IL-6 using standard sandwich

ELISA kits.

In Vivo Validation: Carrageenan-Induced Paw
Edema[1][2][6]
This model is the gold standard for acute inflammation, correlating well with COX inhibition.

Workflow Diagram
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Figure 2: Workflow for the Carrageenan-Induced Rat Paw Edema model.

Protocol Steps
Grouping: n=6 rats per group (Vehicle Control, Standard [Celecoxib 10mg/kg], Test

Compounds [10, 25, 50 mg/kg]).

Administration: Administer compounds orally (suspended in 0.5% CMC) 1 hour prior to

challenge.

Challenge: Inject 0.1 mL of 1% Carrageenan (lambda type) into the sub-plantar tissue of the

right hind paw.

Measurement: Measure paw volume using a digital plethysmometer at 0, 1, 3, and 5 hours.
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Calculation:

Where

is paw volume of treated group and

is control group.

Data Presentation & SAR Analysis
When analyzing the 4-methyl-imidazolone series, structure-activity relationship (SAR) data

should be tabulated to highlight the impact of the N1-aryl substitution.

Table 1: Example Data Layout for SAR Analysis

Compound
ID

N1-
Substituent
(R)

COX-2 IC50
(µM)

COX-1 IC50
(µM)

Selectivity
Index (SI)

% Edema
Inhibition
(3h)

4M-01 Phenyl 5.2 8.4 1.6 35%

4M-02

4-

Methoxyphen

yl

1.1 15.0 13.6 55%

4M-03

4-

Sulfonamidop

henyl

0.08 >100 >1200 78%

Ref Celecoxib 0.05 >100 >2000 82%

Interpretation Guide:

High SI (>100): Indicates low risk of gastric side effects (COX-1 sparing).

4-Methyl Role: Compare these values to 4-arylidene analogs. Often, the 4-methyl variants

show slightly lower potency but better solubility and bioavailability.

Sulfonamide/Sulfonyl Group: Essential at the para position of the N1-phenyl ring for docking

into the COX-2 secondary pocket (Arg120/Tyr355).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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